4-Amino-3-chloro-N,N-dimethylbenzamide

• IUPAC Name: 4-amino-3-chloro-N,N-dimethylbenzamide
• InChI: InChI=1S/C9H11ClN2O/c1-12(2)9(13)6-3-4-8(11)7(10)5-6/h3-5H,11H2,1-2H3
• InChI Key: NQQURCVYDZGIKC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(C=C1)N)Cl
• Molecular Formula: C9H11ClN2O
• DSSTOX Substance ID: DTXSID40604667
• Molecular Weight: 198.65 g/mol
• CAS RN: 1019018-13-3

Description

4-Amino-3-chloro-N,N-dimethylbenzamide is an important raw material and intermediate used in pharmaceuticals, agro-based, and dye stuff fields. It has a molecular formula of C9H11ClN2O.

Synthesis Analysis

The synthesis of 4-Amino-3-chloro-N,N-dimethylbenzamide can be related to the synthesis of chlorantraniliprole, an insecticide. The process involves a novel telescopic process starting from 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid.

Molecular Structure Analysis

The molecular structure of 4-Amino-3-chloro-N,N-dimethylbenzamide consists of a benzamide core with a chlorine atom and an amino group attached to the benzene ring, and two methyl groups attached to the nitrogen atom of the amide group.

Scientific Research Applications

Synthesis and Chemical Intermediates

4-Amino-3-chloro-N,N-dimethylbenzamide serves as a significant intermediate in the synthesis of various compounds. One application involves its use in the synthesis of 2-Amino-5-chloro-N,3-dimethylbenzamide, achieved through chlorination, oxidation, and ammonolysis of 7-methylisatin (Zhang Zho, 2014). Similarly, it is used in the preparation of Chloranthraniliprole, a pesticide, indicating its relevance in agricultural chemistry (Zheng Jian-hong, 2012).

Potential Pharmaceutical Applications

While the specific research on 4-Amino-3-chloro-N,N-dimethylbenzamide itself is limited, related compounds with similar structures have been studied for their potential pharmaceutical applications. For example, derivatives of 4-amino-N-(2-substituted amino)ethyl-2,6-dimethylbenzamides have been explored for their antiarrhythmic properties, showing the potential of such compounds in cardiovascular therapeutics (D. Yung, E. Lo, M. Vohra, 1972).

Anticonvulsant Properties

Substituted N-phenyl derivatives of the phthalimide pharmacophore, which include similar structural components, have been evaluated for anticonvulsant and neurotoxic properties. This research suggests a potential application in the treatment of epilepsy or other seizure disorders (J. Vamecq, P. Bac, C. Herrenknecht, P. Maurois, P. Delcourt, J. Stables, 2000).

Chemical Reactions and Properties

Investigations into the chemical reactions and properties of related compounds provide insights into the possible applications of 4-Amino-3-chloro-N,N-dimethylbenzamide in synthetic chemistry. For instance, research on the reactions of N-(1-chloro-2-oxo-2-phenylethyl) carboxamides with thiosemicarbazide offers an understanding of the reactivity of similar compounds, which could inform their use in chemical synthesis (A. G. Balya, A. N. Vasilenko, V. Brovarets, B. S. Drach, 2008).

Safety and Hazards

The safety data sheet for a similar compound, 4-Chloro-N,N-dimethylbenzamide, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ.

Synthesis routes and methods I

Procedure details

To a solution of 4-amino-3-chloro-benzoic acid (1 equiv) in DCM (0.12 M) was added N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (1.2 equiv), 1-hydroxybenzotriazole (1.2 equiv), triethylamine (4 equiv) and dimethylamine hydrochloride (2 equiv) sequentially. The mixture was stirred at room temperature overnight. After the reaction was complete, as monitored by LCMS, the mixture was diluted with a mixture of isopropanol in chloroform (30%,), washed with water and dried over anhydrous sodium sulfate. The organic phase was concentrated and the residue obtained was recrystallized in the mixture of hexane and ethyl acetate (10%,) to afford the desired product (Yield: 59.6%) as a light brown solid. MS (ESI) m/z 199.1 [M+1]+.

Synthesis routes and methods II

Procedure details

DIPEA (116 mL, 699.5 mmol) was added into a suspension of dimethylamine hydrochloride (28.51 g, 349.6 mmol) in THF (600 mL). The mixture was stirred at room temperature for 0.5 h. Then 4-amino-3-chlorobenzoic acid (30.00 g, 174.8 mmol) and HATU (86.41 g, 227.2 mmol) were added into the above suspension separately. The reaction mixture was continued to be stirred for 1.5 h. Then it was concentrated and the residue was partitioned between EtOAc (300 mL) and water (150 mL). The separated organic phase was washed with water, dried over Na2SO4 and evaporated in vacuum. The crude product was purified by silica gel chromatography, eluted with Hexanes: EtOAc=1:1 to afford 4-amino-3-chloro-N,N-dimethylbenzamide (34.72 g, yield: 89%). ESI-MS: 199.06. 1H NMR (CDCl3, 400 MHz): 0.39 (s, 1H, ArH), 7.19 (d, J=8.4 Hz, 1H, ArH), 6.74 (d, J=8.4 Hz, 1H, ArH), 4.24 (br, 2H, NH2), 3.05 (s, 6H, 2CH3).